Cas no 1518301-10-4 (2-hydrazinyl-4-(phenylsulfanyl)pyrimidine)

2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine is a pyrimidine derivative featuring a hydrazinyl substituent at the 2-position and a phenylsulfanyl group at the 4-position. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, particularly as a building block for heterocyclic scaffolds. The hydrazinyl moiety enables condensation reactions for the formation of hydrazones and other nitrogen-containing heterocycles, while the phenylsulfanyl group contributes to electron-rich characteristics, influencing its binding and catalytic properties. Its structural features make it valuable for the development of pharmaceuticals, agrochemicals, and coordination complexes. The compound exhibits stability under standard conditions, facilitating handling and storage in research applications.
2-hydrazinyl-4-(phenylsulfanyl)pyrimidine structure
1518301-10-4 structure
Product Name:2-hydrazinyl-4-(phenylsulfanyl)pyrimidine
CAS No:1518301-10-4
MF:C10H10N4S
MW:218.278199672699
MDL:MFCD24011300
CID:4607976
Update Time:2025-10-30

2-hydrazinyl-4-(phenylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-hydrazinyl-4-(phenylsulfanyl)pyrimidine
    • Pyrimidine, 2-hydrazinyl-4-(phenylthio)-
    • MDL: MFCD24011300
    • Inchi: 1S/C10H10N4S/c11-14-10-12-7-6-9(13-10)15-8-4-2-1-3-5-8/h1-7H,11H2,(H,12,13,14)
    • InChI Key: OWFUUUIPVIIIMK-UHFFFAOYSA-N
    • SMILES: C1(NN)=NC=CC(SC2=CC=CC=C2)=N1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 448.0±37.0 °C at 760 mmHg
  • Flash Point: 224.8±26.5 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

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Additional information on 2-hydrazinyl-4-(phenylsulfanyl)pyrimidine

Comprehensive Overview of 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine (CAS No. 1518301-10-4): Properties, Applications, and Research Insights

2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine (CAS No. 1518301-10-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a hydrazinyl group at the 2-position and a phenylsulfanyl moiety at the 4-position, serves as a versatile intermediate in organic synthesis. Its molecular framework enables diverse modifications, making it valuable for designing novel bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in heterocyclic chemistry.

In recent years, the demand for functionalized pyrimidines like 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine has surged, driven by advancements in drug discovery and precision agriculture. The compound’s sulfur-containing side chain enhances its binding affinity to biological targets, a property leveraged in developing antimicrobial agents and anticancer candidates. Notably, its CAS No. 1518301-10-4 is frequently cited in patent literature, underscoring its industrial relevance. With the rise of AI-driven molecular design, this compound has also been explored in virtual screening workflows to identify next-generation therapeutics.

The synthesis of 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine typically involves nucleophilic substitution reactions, where 4-chloropyrimidine precursors react with thiophenol followed by hydrazine incorporation. Optimizing these routes for green chemistry compliance—such as using catalyst-free conditions or biodegradable solvents—aligns with global sustainability trends. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity, critical for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, CAS No. 1518301-10-4 finds niche applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). Its electron-rich pyrimidine core facilitates charge transport, a sought-after trait in optoelectronic devices. As industries pivot toward renewable energy solutions, such multifunctional compounds gain traction in solar cell research and battery technology.

Frequently asked questions about 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine include its solubility profile (notably in polar aprotic solvents like DMSO), storage stability (recommended at -20°C under inert gas), and scaling-up challenges in industrial production. Addressing these queries, recent studies highlight improved protocols for large-scale synthesis while minimizing byproduct formation.

In conclusion, 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine (CAS No. 1518301-10-4) exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to high-throughput screening and compatibility with click chemistry further solidify its status as a research cornerstone. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing global health and environmental challenges.

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